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Compound of Interest

Compound Name:
Sakamototide substrate peptide

TFA

Cat. No.: B15598130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sakamototide, widely recognized in the scientific community as SAMS peptide, is a synthetic

peptide renowned for its utility as a specific and efficient substrate for AMP-activated protein

kinase (AMPK). This document serves as a comprehensive technical guide on Sakamototide,

detailing its biochemical properties, its application in kinase assays, and the critical

considerations for its use in research and drug development. The trifluoroacetic acid (TFA) salt

form, a common counter-ion from peptide synthesis and purification, is also discussed in detail

due to its potential impact on experimental outcomes.

Peptide Identity and Physicochemical Properties
Sakamototide is a synthetic peptide designed as a substrate for the AMPK family of kinases.

While the name "Sakamototide" is used commercially, the most frequently cited and studied

sequence is the SAMS peptide.

Table 1: Peptide Identity
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Feature Description

Common Name SAMS Peptide

Amino Acid Sequence
H-His-Met-Arg-Ser-Ala-Met-Ser-Gly-Leu-His-

Leu-Val-Lys-Arg-Arg-NH2

One-Letter Code HMRSAMSGLHLVKRR-NH2[1][2]

Molecular Formula C74H132N30O17S2

Molecular Weight 1778.3 g/mol [1]

Form Typically supplied as a lyophilized powder[1]

Counter-ion Commonly Trifluoroacetate (TFA)

Note: Some commercial suppliers may list a different sequence (ALNRTSSDSALHRRR) under

the name Sakamototide.[3] Researchers should verify the sequence provided by their specific

vendor.

The Role of Trifluoroacetic Acid (TFA)
Sakamototide is typically supplied as a TFA salt, a remnant of the solid-phase peptide

synthesis and purification process. While often considered inert, TFA can influence

experimental results, particularly in cell-based assays.

Key Considerations for TFA:

Cytotoxicity: TFA can exhibit cytotoxic effects at concentrations as low as the nanomolar

range, potentially inhibiting cell proliferation.[1]

Assay Interference: The acidic nature of TFA can potentially alter the pH of assay buffers if

not properly accounted for, which can affect enzyme kinetics.

Alternative Salt Forms: For sensitive applications, especially in vivo studies or cell-based

assays, it is advisable to consider TFA-free forms of the peptide or to perform a salt

exchange to a more biocompatible counter-ion like acetate or hydrochloride.
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Biochemical Data: A Substrate for AMPK
Sakamototide (SAMS peptide) is a well-established substrate for AMP-activated protein kinase

(AMPK), a key regulator of cellular energy homeostasis. AMPK exists as a heterotrimeric

complex with a catalytic α subunit and regulatory β and γ subunits. There are two isoforms of

the catalytic subunit, α1 and α2.

Table 2: Kinetic Parameters of SAMS Peptide with AMPK Isoforms

AMPK Isoform Km (µM)
Vmax
(nmol/min/mg)

Specific Activity
Comparison

α1-complexes 26 - 37
Not explicitly stated in

a comparative manner

Higher specific activity

compared to α2-

complexes[4]

α2-complexes 80 - 121
Not explicitly stated in

a comparative manner

Lower specific activity

compared to α1-

complexes[4]

One study reported that α1 and α2 containing complexes have "equal specific activity

measured with the SAMS peptide".[5] However, another detailed kinetic analysis showed that

α1-complexes exhibit higher specific activity for the SAMS peptide.[4]

Table 3: Example IC50 Value Determined Using SAMS Peptide

Inhibitor Kinase Substrate IC50

Staurosporine AMPK (A1/B1/G2) SAMS Peptide 16.5 nM

This table provides an example of how SAMS peptide can be used in inhibitor screening

assays. The IC50 value is from a specific experiment and may vary depending on assay

conditions.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pdfs.semanticscholar.org/1237/9875944bfcf58a509c9f31099c5cf9e2e0b6.pdf
https://pdfs.semanticscholar.org/1237/9875944bfcf58a509c9f31099c5cf9e2e0b6.pdf
https://pubmed.ncbi.nlm.nih.gov/8955377/
https://pdfs.semanticscholar.org/1237/9875944bfcf58a509c9f31099c5cf9e2e0b6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sakamototide is a tool to probe the activity of AMPK, a central node in cellular metabolic

regulation. The AMPK signaling pathway is activated by an increase in the cellular AMP:ATP

ratio, indicating low energy status. Once activated, AMPK phosphorylates a multitude of

downstream targets to restore energy balance.
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Caption: AMPK Signaling Pathway Overview.

Experimental Protocols
Sakamototide (SAMS peptide) is primarily used in in vitro kinase assays to measure AMPK

activity. Below are detailed methodologies for both non-radiolabeled and radiolabeled assay

formats.
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Non-Radiolabeled Kinase Assay (ADP-Glo™ Format)
This protocol is adapted from the Promega ADP-Glo™ Kinase Assay protocol and is suitable

for high-throughput screening.[6][7]

Materials:

Sakamototide (SAMS peptide)

Recombinant active AMPK enzyme

ADP-Glo™ Kinase Assay Kit (Promega), which includes:

ADP-Glo™ Reagent

Kinase Detection Reagent

Ultra Pure ATP

ADP

Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50µM DTT)

Multi-well plates (white, opaque)

Plate-reading luminometer

Procedure:

Prepare Reagents:

Prepare a stock solution of Sakamototide in nuclease-free water.

Dilute the AMPK enzyme to the desired concentration in Kinase Buffer.

Prepare the ATP and substrate mix by diluting ATP and Sakamototide to the desired final

concentrations in Kinase Buffer.
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Prepare the ADP-Glo™ and Kinase Detection Reagents according to the manufacturer's

instructions.

Kinase Reaction:

In a multi-well plate, add your test compounds (inhibitors or activators) and vehicle

controls.

Add the diluted AMPK enzyme to each well.

Initiate the kinase reaction by adding the ATP/Sakamototide mix. The final reaction volume

is typically 5-25 µL.

Incubate the plate at room temperature for 60 minutes.

Signal Detection:

Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the

remaining ATP.

Incubate at room temperature for 40 minutes.

Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

Incubate at room temperature for 30-60 minutes.

Measure the luminescence using a plate reader.

Radiolabeled Kinase Assay ([γ-32P]ATP Format)
This is a traditional and highly sensitive method for measuring kinase activity.[8][9][10]

Materials:

Sakamototide (SAMS peptide)

Recombinant active AMPK enzyme

[γ-32P]ATP
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Non-radiolabeled ("cold") ATP

Kinase Buffer (e.g., 50 mM HEPES, pH 7.5; 10 mM MgCl2; 1 mM DTT)

Phosphocellulose paper (e.g., P81)

Wash Buffer (e.g., 75 mM phosphoric acid)

Scintillation vials and scintillation fluid

Scintillation counter

Procedure:

Prepare Reaction Mix:

Prepare a reaction mix containing Kinase Buffer, Sakamototide, and a mixture of cold ATP

and [γ-32P]ATP. The final ATP concentration should be at or near the Km for ATP.

Kinase Reaction:

In a microcentrifuge tube, add the diluted AMPK enzyme.

Initiate the reaction by adding the reaction mix.

Incubate at 30°C for a set time (e.g., 10-20 minutes), ensuring the reaction is in the linear

range.

Stopping the Reaction and Spotting:

Terminate the reaction by spotting a portion of the reaction mixture onto a piece of P81

phosphocellulose paper. The positive charges on the paper will bind the negatively

charged phosphorylated peptide.

Washing:

Wash the P81 papers multiple times in Wash Buffer to remove unincorporated [γ-32P]ATP.

Quantification:
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Place the washed P81 paper in a scintillation vial with scintillation fluid.

Measure the incorporated radioactivity using a scintillation counter.

Calculate the kinase activity based on the counts per minute (CPM) and the specific

activity of the [γ-32P]ATP.

Experimental Workflows
Kinase Inhibitor Screening Workflow
Sakamototide is an ideal substrate for high-throughput screening (HTS) of AMPK inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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